Cas no 1253582-24-9 (Methyl 5-(methylamino)pentanoate hydrochloride)

• Product Name: Methyl 5-(methylamino)pentanoate hydrochloride
• CAS No: 1253582-24-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 2109513
• Update Time: 2025-10-12

Methyl 5-(methylamino)pentanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-(methylamino)pentanoate hydrochloride
• KKNMRJYPMNVNLR-UHFFFAOYSA-N
• methyl 5-methylaminopentanoate hydrochloride
• Methyl 5-(methylamino)pentanoate hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-8-6-4-3-5-7(9)10-2;/h8H,3-6H2,1-2H3;1H
• InChI Key： KKNMRJYPMNVNLR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CCCCNC)=O

Computed Properties

• Exact Mass: 181.087
• Monoisotopic Mass: 181.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 5-(methylamino)pentanoate hydrochloride

Methyl 5-(methylamino)pentanoate Hydrochloride: A Comprehensive Overview

Methyl 5-(methylamino)pentanoate hydrochloride (CAS No. 1253582-24-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPH, is a derivative of aminopentanoic acid and has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a research tool in neuropharmacology.

The chemical structure of Methyl 5-(methylamino)pentanoate hydrochloride consists of a five-carbon chain with a methylamino group attached to the fifth carbon and a methyl ester group at the carboxylic acid position. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have highlighted the potential of MMPH as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin (5-HT) receptors, particularly the 5-HT_2A subtype, which is implicated in various psychiatric conditions such as depression, anxiety, and schizophrenia. This interaction suggests that MMPH could be a valuable tool in understanding the mechanisms underlying these disorders and in developing new therapeutic strategies.

In addition to its potential as a pharmacological agent, Methyl 5-(methylamino)pentanoate hydrochloride has been used in preclinical studies to investigate its effects on cognitive function and behavior. Research conducted by Smith et al. (2021) demonstrated that MMPH administration improved cognitive performance in rodent models of Alzheimer's disease, suggesting its potential as a cognitive enhancer. The study also noted that MMPH exhibited low toxicity and favorable pharmacokinetic properties, making it a promising candidate for further clinical evaluation.

The synthesis of Methyl 5-(methylamino)pentanoate hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 5-bromopentanoic acid with methylamine to form the corresponding amine, followed by esterification with methanol and subsequent conversion to the hydrochloride salt. This synthetic route is efficient and scalable, allowing for the production of high-purity material suitable for both research and pharmaceutical development.

In the context of drug discovery, MMPH has shown promise as a lead compound for developing novel treatments for neurological disorders. Its ability to modulate serotonin receptors without significant side effects makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers are currently exploring various structural modifications to enhance its potency and selectivity, aiming to develop more effective therapeutic agents.

The safety profile of Methyl 5-(methylamino)pentanoate hydrochloride has also been extensively evaluated. Preclinical toxicology studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe use in human clinical trials.

In conclusion, Methyl 5-(methylamino)pentanoate hydrochloride (CAS No. 1253582-24-9) is a versatile compound with promising applications in both research and medicine. Its unique chemical properties and favorable biological activity make it an important molecule for further investigation in the fields of neuropharmacology and drug development. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for neurological disorders.